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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B15606289

Audience: Researchers, scientists, and drug development professionals.

Introduction: GSK2850163 is a potent and selective inhibitor of Inositol-requiring enzyme-1
alpha (IREla), a key sensor in the Unfolded Protein Response (UPR).[1][2][3] It effectively
inhibits both the kinase and endoribonuclease (RNase) activities of IRE1a, making it a critical
tool for studying ER stress signaling pathways and for potential therapeutic development.[1][2]
[3] Proper preparation of stock solutions is crucial for obtaining accurate, reproducible
experimental results. This document provides detailed protocols for preparing, storing, and
using GSK2850163 solutions in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of GSK2850163.
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Property Value Citations
Molecular Weight 446.41 g/mol [1103114]
Chemical Formula C24H29CI2N30 [1][3]
Appearance Solid Powder or Oil [11[2]
Purity >98% [3]

Up to 67.5 mg/mL (151.21
Solubility in DMSO mM); 10 mM is a common [1][2]

stock concentration.

) -20°C for up to 3 years; 4°C for
Storage (Solid Form) [1]
up to 2 years.

) -80°C for up to 6 months;
Storage (DMSO Solution) [11[2]
-20°C for up to 1 month.

Signaling Pathway and Mechanism of Action

Under conditions of Endoplasmic Reticulum (ER) stress, unfolded proteins accumulate,
causing the dissociation of BiP from the luminal domain of IRE1a. This leads to IRE1a
dimerization and trans-autophosphorylation, which activates its RNase domain.[5][6] The
activated RNase excises a 26-nucleotide intron from the X-box binding protein 1 (XBP1)
MRNA.[5] The resulting spliced mRNA is translated into XBP1s, a potent transcription factor
that upregulates genes to restore ER homeostasis. GSK2850163 inhibits the IRE1a kinase
activity, preventing its activation and subsequent splicing of XBP1 mRNA.[5][7]
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Caption: Mechanism of action for GSK2850163 in the IRE1a signaling pathway.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments.

Materials:

GSK2850163 (MW: 446.41 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile pipette and tips

Vortex mixer

Sonicator (optional, for aiding dissolution)
Procedure:

o Calculation: Determine the mass of GSK2850163 required. To make 1 mL of a 10 mM stock
solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 446.41 g/mol x 1000 mg/g
o Mass =4.46 mg

e Weighing: Carefully weigh out 4.46 mg of GSK2850163 powder on a calibrated balance and
transfer it to a sterile tube.

o Dissolution:
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o Add 1 mL of high-quality, anhydrous DMSO to the tube containing the GSK2850163
powder.[1]

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved. A clear solution should be observed.

o If the compound does not dissolve easily, brief sonication in a water bath can be used to
facilitate dissolution.[1]

e Storage and Handling:

o Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile tubes
to avoid repeated freeze-thaw cycles.[8]

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1][2]

o For short-term storage (up to 1 month), store at -20°C.[1][2]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

DMSO can be toxic to cells at high concentrations. Therefore, the final concentration of DMSO
in the cell culture medium should be kept low, typically < 0.1%.[7] This requires serial dilution of
the high-concentration stock.

Example: Preparing a 10 uM working solution for cell treatment.

o Thaw Stock: Thaw a single aliquot of the 10 mM GSK2850163 stock solution at room
temperature.

 Intermediate Dilution: Prepare an intermediate dilution of the stock solution in sterile cell
culture medium.

o To make a 100 uM intermediate solution, perform a 1:100 dilution of the 10 mM stock.
o Pipette 990 pL of cell culture medium into a sterile tube.

o Add 10 pL of the 10 mM stock solution to the medium and mix well.
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 Final Dilution: Add the intermediate solution to the cells in your culture plate to achieve the

final desired concentration.

o To achieve a final concentration of 10 uM in a well containing 1 mL of medium, add 100 pL
of the 100 UM intermediate solution to 900 pL of medium in the well.

o Important: Remember to include a vehicle control in your experiment, which contains the
same final concentration of DMSO (e.g., 0.1%) but no GSK2850163.[8]

Experimental Workflow Diagram

The following diagram illustrates the general workflow from powder to final application in a cell-

based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
GSK2850163 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606289#how-to-prepare-gsk2850163-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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